2-(2,4-Dichlorophenoxy)butanoic acid
Overview
Description
2-(2,4-Dichlorophenoxy)butanoic acid, also known as 2,4-DB, is a selective systemic phenoxy herbicide used to control many annual and perennial broad-leaf weeds . It has a molecular weight of 249.09 .
Molecular Structure Analysis
The molecular formula of 2-(2,4-Dichlorophenoxy)butanoic acid is C10H10Cl2O3 . The structure is based on structures generated from information available in ECHA’s databases .Chemical Reactions Analysis
2-(2,4-Dichlorophenoxy)butanoic acid is an organic acid. It neutralizes bases in exothermic reactions and forms water-soluble metal and amine salts .Physical And Chemical Properties Analysis
2-(2,4-Dichlorophenoxy)butanoic acid is a white to light-brown crystalline solid with a slight phenolic odor . It is highly soluble in water and most organic solvents .Scientific Research Applications
Herbicide in Crop Cultivation
“2-(2,4-Dichlorophenoxy)butanoic acid” is a selective systemic phenoxy herbicide used to control many annual and perennial broad-leaf weeds . It is commonly used in the cultivation of crops like alfalfa, peanuts, and soybeans .
Growth Inhibitor
The active metabolite of “2-(2,4-Dichlorophenoxy)butanoic acid”, known as 2,4-D, inhibits growth at the tips of stems and roots . This makes it effective in controlling the growth of unwanted plants.
Use in Corn Cultivation
This compound is registered for use in corn cultivation . It helps in controlling the growth of weeds, thereby aiding in the healthy growth of corn plants.
Use in Seedling Alfalfa Cultivation
“2-(2,4-Dichlorophenoxy)butanoic acid” is also used in the cultivation of seedling alfalfa . It helps in controlling the growth of weeds, which can otherwise compete with the alfalfa plants for nutrients.
Use in Bird’s Foot Trefoil Cultivation
This compound is used in the cultivation of bird’s foot trefoil . It helps in controlling the growth of weeds, thereby aiding in the healthy growth of these plants.
Use in Clover Cultivation
“2-(2,4-Dichlorophenoxy)butanoic acid” is used in the cultivation of clover . It helps in controlling the growth of weeds, thereby aiding in the healthy growth of clover plants.
Use in Wheat, Barley, and Oats Cultivation
This compound is used in the cultivation of spring wheat, barley, and oats . It helps in controlling the growth of weeds, thereby aiding in the healthy growth of these cereal crops.
Control of Specific Weeds
“2-(2,4-Dichlorophenoxy)butanoic acid” is effective against specific weeds like Canada thistle, field bindweed, and perennial sow-thistle . It can be applied post-emergence (POST), and in some cases pre-emergence (PRE), to control these weeds .
Mechanism of Action
Target of Action
The primary target of 2-(2,4-Dichlorophenoxy)butanoic acid, also known as 2,4-DB, is the growth points at the tips of stems and roots in plants . It is a selective systemic phenoxy herbicide used to control many annual and perennial broad-leaf weeds in crops such as alfalfa, peanuts, and soybeans .
Mode of Action
2,4-DB acts by disrupting transport systems and interfering with nucleic acid metabolism . It is absorbed through the foliage of plants and readily translocated via symplasm (including phloem) to the growing points where it accumulates .
Biochemical Pathways
Susceptible species rapidly convert this product to the herbicidally active compound: 2,4-D .
Pharmacokinetics
It is known that the compound is absorbed through the foliage of plants and translocated to the growing points .
Result of Action
The action of 2,4-DB induces abnormal growth typical of growth-hormone herbicides, known as ‘epinastic bending’. This includes twisting and bending of stems and petioles, leaf curling and cupping, and development of abnormal tissues and secondary roots . Plant death occurs from these growth abnormalities .
Action Environment
The efficacy and stability of 2,4-DB can be influenced by environmental factors. For instance, it is highly soluble in water and most organic solvents, and it may leach to groundwater under certain conditions
Safety and Hazards
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl2O3/c1-2-8(10(13)14)15-9-4-3-6(11)5-7(9)12/h3-5,8H,2H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCOVXKWQTYUMNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)OC1=C(C=C(C=C1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201035006 |
Source
|
| Record name | 2-(2,4-Dichlorophenoxy)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201035006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6956-86-1 |
Source
|
| Record name | 2-(2,4-Dichlorophenoxy)butanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6956-86-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Butanoic acid, 2-(2,4-dichlorophenoxy)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006956861 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6956-86-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=65099 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(2,4-Dichlorophenoxy)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201035006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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